Cas no 2228382-60-1 (4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine
• CAS No: 2228382-60-1
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• CID: 6570884
• PubChem ID: 165714299
• Update Time: 2025-06-08

4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine
• 2228382-60-1
• EN300-1863934

• Inchi： 1S/C14H17N3OS/c15-14-16-12(10-19-14)13-9-17(6-7-18-13)8-11-4-2-1-3-5-11/h1-5,10,13H,6-9H2,(H2,15,16)
• InChI Key： GFMXJVCCBDGYTQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1CN(CC2C=CC=CC=2)CCO1

Computed Properties

• Exact Mass: 275.10923335g/mol
• Monoisotopic Mass: 275.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.6Ų

Additional information on 4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine

Professional Introduction to 4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine (CAS No. 2228382-60-1)

4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228382-60-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories worldwide. The unique structural features of this compound, particularly its combination of a thiazole core and a benzylmorpholine moiety, contribute to its distinctive chemical and pharmacological properties.

The thiazole ring is a heterocyclic compound that is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals. Its sulfur and nitrogen atoms create a system that can engage in various interactions with biological targets, making it a versatile scaffold for drug design. In contrast, the benzylmorpholine group introduces an additional layer of complexity, potentially influencing both the solubility and binding affinity of the molecule. The presence of these functional groups makes 4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine a compelling candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. Studies have suggested that the structural motifs present in 4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine may interact with various enzymes and receptors, thereby modulating biological pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. These predictions are supported by experimental data from high-throughput screening campaigns conducted in several leading research institutions.

In the realm of drug discovery, the development of novel molecular entities that can modulate protein-protein interactions is of paramount importance. The benzylmorpholine moiety in this compound has been shown to enhance binding interactions with certain protein targets, potentially leading to the development of new therapeutic agents. Additionally, the thiazole core provides a stable framework that can be further modified to optimize pharmacokinetic properties. This combination of structural features makes 4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine an attractive scaffold for medicinal chemists.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess of modern chemistry but also underscore the importance of robust synthetic routes in drug development pipelines.

Evaluation of the pharmacological profile of 4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine has revealed intriguing findings that warrant further exploration. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases implicated in cancer progression. The benzylmorpholine group appears to play a crucial role in modulating the enzyme's activity by binding to specific pockets within the active site. These findings are particularly exciting given the increasing recognition of kinase inhibitors as effective therapeutic agents.

Beyond its applications in oncology, this compound has shown promise in addressing other therapeutic areas. Research indicates that it may exhibit anti-inflammatory properties by interacting with inflammatory cytokine pathways. The ability to modulate these pathways could lead to novel treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary data suggest potential neuroprotective effects, which could be relevant for conditions like Alzheimer's disease and Parkinson's disease.

The impact of 4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine on drug discovery extends beyond its direct pharmacological applications. It serves as a valuable scaffold for generating derivatives with enhanced properties through structure-based drug design approaches. By leveraging computational tools and experimental data, researchers can systematically modify specific regions of the molecule to improve potency, selectivity, and metabolic stability. This iterative process is essential for translating promising leads into viable candidates for clinical development.

The regulatory landscape surrounding novel chemical entities like 4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments is mandatory before any clinical trials can commence. These stringent requirements ensure that only compounds with demonstrated safety profiles proceed to human testing. The journey from bench to market involves multiple stages of evaluation, each designed to minimize risks while maximizing therapeutic benefits.

The global pharmaceutical industry continues to invest heavily in innovative compounds like 4-(4-benzylmorpholin-2-yl)-1,3-thiazol-2-amine due to their potential to address unmet medical needs. Collaborative efforts between academic researchers and industry scientists are driving progress in understanding their mechanisms of action and optimizing their therapeutic profiles. Such collaborations foster an environment where knowledge sharing and innovation can thrive, ultimately leading to more effective treatments for patients worldwide.

In conclusion, 4-(4-benzylmorpholin-2-y]-1<0x200B>3-thiazol<0x200B>o<0x200B>l<0x200B>-<0x200B>2-amino (CAS No.222838<0x200B>82<0x200B>-60<0x200B>-1) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug discovery and development.

The unique structural composition involving both thiazole

and benzylmor<0x200B>0x200B>